Cas no 701940-55-8 (N'-[2-(3,4-dimethoxyphenyl)ethyl]-N-[(thiophen-2-yl)methyl]ethanediamide)

• Product Name: N'-[2-(3,4-dimethoxyphenyl)ethyl]-N-[(thiophen-2-yl)methyl]ethanediamide
• CAS No: 701940-55-8
• MF: C₁₇H₂₀N₂O₄S
• MW: 348.416703224182
• CID: 5475492
• PubChem ID: 2206758
• Update Time: 2025-06-15

N'-[2-(3,4-dimethoxyphenyl)ethyl]-N-[(thiophen-2-yl)methyl]ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-[2-(3,4-dimethoxyphenyl)ethyl]-N-[(thiophen-2-yl)methyl]ethanediamide
• MLS000663576
• CHEMBL1527150
• AKOS000344100
• N-[2-(3,4-dimethoxyphenyl)ethyl]-N'-(2-thienylmethyl)ethanediamide
• SMR000294119
• N-[2-(3,4-dimethoxyphenyl)ethyl]-N'-(thiophen-2-ylmethyl)oxamide
• 701940-55-8
• DTXSID601330800
• F2879-3803
• N1-(3,4-dimethoxyphenethyl)-N2-(thiophen-2-ylmethyl)oxalamide
• VU0335072-2
• HMS2672K23

• Inchi： 1S/C17H20N2O4S/c1-22-14-6-5-12(10-15(14)23-2)7-8-18-16(20)17(21)19-11-13-4-3-9-24-13/h3-6,9-10H,7-8,11H2,1-2H3,(H,18,20)(H,19,21)
• InChI Key： LCESGKALQNLGJQ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CNC(C(NCCC1C=CC(=C(C=1)OC)OC)=O)=O

Computed Properties

• Exact Mass: 348.11437830g/mol
• Monoisotopic Mass: 348.11437830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 105Ų

Additional information on N'-[2-(3,4-dimethoxyphenyl)ethyl]-N-[(thiophen-2-yl)methyl]ethanediamide

Professional Introduction to N'-[2-(3,4-dimethoxyphenyl)ethyl]-N-[(thiophen-2-yl)methyl]ethanediamide (CAS No. 701940-55-8)

N'-[2-(3,4-dimethoxyphenyl)ethyl]-N-[(thiophen-2-yl)methyl]ethanediamide is a sophisticated organic compound with a molecular structure that has garnered significant attention in the field of pharmaceutical chemistry. This compound, identified by its CAS number 701940-55-8, represents a novel class of molecules that exhibit promising biological activities. The presence of both dimethoxyphenyl and thiophen-2-yl moieties in its backbone suggests potential interactions with biological targets, making it a subject of intense research interest.

The chemical structure of N'-[2-(3,4-dimethoxyphenyl)ethyl]-N-[(thiophen-2-yl)methyl]ethanediamide is characterized by its dual functional groups, which contribute to its unique pharmacological profile. The dimethoxyphenyl group, a derivative of an aromatic ring with two methoxy substituents, is known for its ability to modulate various enzymatic pathways. In contrast, the thiophen-2-yl moiety introduces sulfur into the molecule, which can enhance binding affinity to specific protein targets. This combination of structural features makes the compound an attractive candidate for further investigation in drug discovery.

In recent years, there has been a growing interest in the development of small molecules that can interact with biological systems in novel ways. N'-[2-(3,4-dimethoxyphenyl)ethyl]-N-[(thiophen-2-yl)methyl]ethanediamide has been studied for its potential applications in treating various diseases, including neurological disorders and inflammatory conditions. Preliminary studies have suggested that this compound may exhibit inhibitory effects on key enzymes involved in disease pathogenesis. For instance, its interaction with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX) has been explored, indicating its potential as an anti-inflammatory agent.

The pharmacokinetic properties of N'-[2-(3,4-dimethoxyphenyl)ethyl]-N-[(thiophen-2-yl)methyl]ethanediamide are also of considerable interest. Research has indicated that the compound exhibits good oral bioavailability and moderate metabolic stability, suggesting its feasibility for therapeutic use. Furthermore, its solubility profile allows for formulation in various delivery systems, enhancing its potential for clinical translation. These attributes make it a promising candidate for further development in medicinal chemistry.

The synthesis of N'-[2-(3,4-dimethoxyphenyl)ethyl]-N-[(thiophen-2-yl)methyl]ethanediamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the dimethoxyphenyl and thiophen-2-yl groups necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex core structure of the molecule. These synthetic strategies highlight the sophisticated approach required to produce this compound efficiently.

In vitro studies have provided valuable insights into the biological activity of N'-[2-(3,4-dimethoxyphenyl)ethyl]-N-[(thiophen-2-yl)methyl]ethanediamide. Functional assays have demonstrated its ability to modulate key signaling pathways relevant to disease progression. For example, it has been shown to inhibit the activity of kinases involved in cancer cell proliferation and survival. Additionally, preclinical studies have explored its effects on inflammation-related pathways, suggesting potential therapeutic benefits in conditions such as rheumatoid arthritis and inflammatory bowel disease.

The integration of computational methods into drug discovery has significantly accelerated the development process for compounds like N'-[2-(3,4-dimethoxyphenyl)ethyl]-N-^{<0xE1><0xB5><0xA7><0xE1><0xB5><0xA7>}_{methyl]ethanediamide (CAS No. 701940-55-8). Molecular docking simulations have been used to predict binding interactions between this compound and target proteins. These simulations provide critical information about binding affinities and pose predictions about potential side effects before experimental validation is necessary. Such computational approaches are essential for optimizing lead compounds and reducing the time and cost associated with drug development.}

The future direction of research on N'-[[2-(3,4-dimethoxyphenyl)ethyl]] -N-[ (^{<0xE1><0xB5><0xA7>})methyl] ethanediamide involves further exploration of its pharmacological profile in vivo models. Animal studies will provide a more comprehensive understanding of its efficacy and safety profiles across different disease models. Additionally, efforts are underway to develop novel derivatives of this compound with enhanced biological activity and improved pharmacokinetic properties. Such modifications are expected to expand its therapeutic applications and make it a more effective therapeutic agent.

The significance of N'-[[2-(3,4-dimethoxy) phenyl) ethyl]] -N-[ (^{<0xE1><0xB5><0xA7>})methyl] ethanediamide (CAS No.
701940-55-8) lies not only in its current biological activities but also in its potential as a scaffold for future drug development
initiatives.
Its unique structural features offer opportunities for designing
next-generation therapeutics that can address unmet medical needs.
As research continues
to uncover new applications
for this compound,
it is expected
to play an increasingly important role
in pharmaceutical innovation.